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Compound of Interest

Compound Name: 2-Chlorobenzaldehyde

Cat. No.: B119727

Technical Support Center: o-
Chlorobenzaldehyde Handling

This guide provides essential safety information and personal protective equipment (PPE)
recommendations for handling o-Chlorobenzaldehyde in a research and development
environment.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards of o-Chlorobenzaldehyde?

Al: o-Chlorobenzaldehyde is a combustible liquid that can cause severe skin burns, serious
eye damage, and respiratory irritation.[1][2][3][4][5] It is crucial to handle this chemical with
appropriate personal protective equipment to avoid exposure.

Q2: What type of eye and face protection is required?

A2: Chemical safety goggles or a face shield conforming to EN166 or NIOSH standards should
be worn to protect against splashes and vapors.[4][6][7]

Q3: What gloves are recommended for handling o-Chlorobenzaldehyde?

A3: For full contact, butyl-rubber gloves with a thickness of 0.7 mm are recommended, offering
a breakthrough time of over 480 minutes.[8] For splash contact, chloroprene gloves with a 0.65
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mm thickness and a breakthrough time of approximately 30 minutes are suitable.[8] Always
inspect gloves for integrity before use and dispose of them properly after handling the
chemical.[7]

Q4: Do | need respiratory protection when working with o-Chlorobenzaldehyde?

A4: Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[2][7] If ventilation is inadequate or if vapors/aerosols are generated, a NIOSH/MSHA or
European Standard EN 149 approved respirator with an appropriate filter (e.g., type ABEK) is
necessary.[6][7][8]

Q5: What kind of protective clothing is necessary?

A5: Wear a lab coat, impervious clothing, or a full suit to prevent skin contact.[6][7] For larger
spills, a full suit and boots are recommended.[6]

Q6: What should | do in case of accidental exposure?
A6:

» Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
plenty of water for at least 15 minutes. Seek medical attention.[1][3][5]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do so. Seek immediate medical attention
from an ophthalmologist.[1][3]

 Inhalation: Move the person to fresh air and keep them at rest in a comfortable position for
breathing. Seek immediate medical attention.[1][2]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][4]

Troubleshooting Guide
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Issue

Probable Cause

Solution

Skin irritation despite wearing

gloves.

Glove material may not be
suitable, or there might be a

tear or pinhole in the glove.

Immediately remove and
dispose of the gloves. Wash
the affected area thoroughly.
Select a glove with a higher
chemical resistance (see table
below). Always inspect gloves
before use.

Feeling dizzy or respiratory

irritation while working.

Inadequate ventilation or
inappropriate respiratory

protection.

Immediately move to an area
with fresh air. Re-evaluate the
ventilation of your workspace.
Use a certified respirator with
the correct filter type if you are
working outside a fume hood

or if ventilation is insufficient.

Chemical splash to the eyes.

Improper or no eye protection

worn.

Immediately use an eyewash
station to flush the eyes for at
least 15 minutes. Keep the
eyelids open during flushing.
Seek immediate medical

attention.

Quantitative Data: Glove Compatibility

The following table summarizes the recommended glove types for handling o-

Chlorobenzaldehyde based on available safety data.

. . Breakthrough Protection Manufacturer
Glove Material Thickness ]
Time Level Example
) Butoject® (KCL
Butyl-rubber 0.7 mm 480 min Full Contact
898)[8]
. KCL 720
Chloroprene 0.65 mm 30 min Splash Contact
Camapren®][8]
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Disclaimer: This data is based on specific testing conditions and should be used as a guideline.
It is crucial to consult the glove manufacturer's specific chemical resistance data for the gloves
you are using.

Experimental Protocols: Safe Handling of o-
Chlorobenzaldehyde

1. Pre-Experiment Preparation:

o Ensure a calibrated and certified chemical fume hood is available and functioning correctly.

» Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.[4]

» Review the Safety Data Sheet (SDS) for o-Chlorobenzaldehyde before starting any work.[7]

 Inspect all required PPE for any damage or defects.

2. Donning Personal Protective Equipment (PPE):

o Wear a flame-resistant lab coat.

e Don chemical safety goggles and a face shield.

o Select and don the appropriate chemical-resistant gloves (refer to the table above).
e If required, ensure your respirator is properly fitted and has the correct cartridge.

3. Handling and Dispensing:

e Conduct all manipulations of o-Chlorobenzaldehyde inside a chemical fume hood.
» Ground all equipment containing the material to prevent static discharge.[6]

o Carefully dispense the required amount, avoiding splashing.

o Keep the container tightly closed when not in use.[6][9]

4. Post-Experiment Procedures:

o Properly label and store any remaining o-Chlorobenzaldehyde in a cool, dry, and well-
ventilated area away from heat and ignition sources.[2][6]

o Decontaminate any surfaces that may have come into contact with the chemical.

 Remove PPE in the correct order to avoid cross-contamination.

e Wash hands thoroughly with soap and water after removing gloves.[7]
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Mandatory Visualization

Start: Handling o-Chlorobenzaldehyde
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Caption: PPE selection workflow for handling o-Chlorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chlorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b119727#personal-protective-equipment-for-handling-

o-chlorobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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